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Get Quote

These application notes provide a comprehensive overview and detailed protocols for

conducting in silico molecular docking studies of the inhibitor OJT008 with Mycobacterium

tuberculosis Methionine Aminopeptidase 1c (MtMetAP1c). This document is intended for

researchers, scientists, and drug development professionals engaged in anti-tuberculosis

research.

Introduction
Methionine aminopeptidases (MetAPs) are essential metalloproteases that catalyze the

removal of the N-terminal methionine from newly synthesized proteins, a crucial step for protein

maturation and function.[1][2][3] In Mycobacterium tuberculosis (Mtb), the causative agent of

tuberculosis, two isoforms, MtMetAP1a and MtMetAP1c, are vital for the bacterium's viability,

making them promising targets for novel therapeutic agents.[1][2][3] OJT008 is a novel MetAP

inhibitor that has shown potent activity against both replicating and multi-drug-resistant (MDR)

Mtb strains.[1][2] In silico molecular docking studies are instrumental in elucidating the binding

mechanism of OJT008 to MtMetAP1c, providing a rationale for its inhibitory activity. These

studies simulate the interaction between the ligand (OJT008) and the protein target

(MtMetAP1c) to predict the binding mode and affinity.
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The in silico analysis demonstrates that OJT008 binds effectively to both cobalt and nickel-

activated MtMetAP1c, corroborating in vitro findings and suggesting OJT008 as a potential

lead compound for developing new anti-TB drugs.[1][4]

Quantitative Data Summary
The following tables summarize the key quantitative data from in silico docking and in vitro

inhibition assays of OJT008 with MtMetAP1c.

Table 1: Molecular Docking Scores of OJT008 with Metal-Bound MtMetAP1c

Co-Enzyme Complex Docking Score (Kcal/mol)

MtMetAP1c + CoCl₂ -6.52

MtMetAP1c + NiCl₂ -7.01

A more negative docking score indicates a better binding affinity of the ligand to the protein's

active site.[4]

Table 2: In Vitro Inhibitory Activity of OJT008

Assay Condition IC₅₀ Value (µM) Potency against Mtb (MIC)

OJT008 against CoCl₂-

activated MtMetAP1c
11 <0.063 µg/mL

OJT008 against NiCl₂-

activated MtMetAP1c
40 <0.063 µg/mL

The half-maximal inhibitory concentration (IC₅₀) represents the concentration of OJT008
required to inhibit 50% of the MtMetAP1c enzyme activity. The Minimum Inhibitory

Concentration (MIC) reflects the lowest concentration to inhibit visible growth of Mtb.[4][5]

Experimental Protocols
This section provides detailed protocols for performing the in silico molecular docking studies of

OJT008 with MtMetAP1c.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#application-notes-protocols-in-silico-docking-of-ojt008-with-mtmetap1c
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#application-notes-protocols-in-silico-docking-of-ojt008-with-mtmetap1c
https://pubmed.ncbi.nlm.nih.gov/38138972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10742973/
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#application-notes-protocols-in-silico-docking-of-ojt008-with-mtmetap1c
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#application-notes-protocols-in-silico-docking-of-ojt008-with-mtmetap1c
https://pmc.ncbi.nlm.nih.gov/articles/PMC10742973/
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#application-notes-protocols-in-silico-docking-of-ojt008-with-mtmetap1c
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#application-notes-protocols-in-silico-docking-of-ojt008-with-mtmetap1c
https://pmc.ncbi.nlm.nih.gov/articles/PMC10742973/
https://www.researchgate.net/figure/MICs-of-OJT008-in-replicating-and-multi-drug-resistant-Mtb_tbl2_376248333
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#application-notes-protocols-in-silico-docking-of-ojt008-with-mtmetap1c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Protein and Ligand Preparation
Objective: To prepare the 3D structures of the MtMetAP1c protein and the OJT008 ligand for

docking.

Materials:

Computer with molecular modeling software (e.g., UCSF Chimera, AutoDock Tools).

Internet access to the RCSB Protein Data Bank (PDB).

2D or 3D structure file of OJT008.

Procedure:

Protein Structure Acquisition:

Access the RCSB PDB database.

Download the X-ray crystal structures of nickel-ion-bound MtMetAP1c (PDB ID: 3IU8) and

cobalt-ion-bound MtMetAP1c (PDB ID: 1YJ3).[4]

Protein Preparation using UCSF Chimera:

Open the downloaded PDB file (e.g., 3IU8.pdb) in UCSF Chimera.[4]

Remove all water molecules from the structure to simplify the system.

Correct any non-standard atom or residue naming.

Ensure proper connectivity of protein residues.

Add polar hydrogen atoms to the protein, which is crucial for defining hydrogen bonds.

Assign partial charges to the atoms (e.g., using the AMBER force field).

Save the prepared protein structure in a suitable format (e.g., .pdb or .mol2).

Ligand Structure Preparation:
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Obtain the 2D structure of OJT008.

Use a chemical drawing tool (e.g., Marvin Sketch, ChemDraw) to convert the 2D structure

to a 3D structure.

Perform energy minimization of the 3D ligand structure to obtain a low-energy

conformation.

Add polar hydrogens and assign appropriate partial charges (e.g., Gasteiger charges).

Define the rotatable bonds in the ligand to allow for conformational flexibility during

docking.

Save the prepared ligand structure in a .pdbqt format for use with AutoDock Vina or a

similar format for other docking software.

Protocol 2: Molecular Docking Simulation
Objective: To perform molecular docking of prepared OJT008 into the active site of prepared

MtMetAP1c and predict its binding affinity and pose.

Materials:

Prepared protein and ligand files.

Molecular docking software (e.g., AutoDock Vina, GOLD, LeDock).

High-performance computing resources (recommended for large-scale studies).

Procedure:

Grid Box Generation:

Load the prepared protein structure into the docking software.

Identify the active site of MtMetAP1c. This can be determined from the co-crystallized

ligand in the original PDB file or from published literature.
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Define a grid box that encompasses the entire active site. The size of the grid box should

be sufficient to allow the ligand to move and rotate freely within the binding pocket.

Docking Execution:

Set the prepared ligand and protein files as input.

Configure the docking parameters. This includes specifying the search algorithm (e.g.,

Lamarckian Genetic Algorithm in AutoDock) and the number of docking runs.

Initiate the docking simulation. The software will explore various conformations of the

ligand within the defined grid box and calculate the binding energy for each pose.

Analysis of Docking Results:

The docking software will generate a series of possible binding poses for the ligand,

ranked by their predicted binding affinity (docking score).[4]

Select the pose with the lowest binding energy (most negative score) as the most

probable binding mode.

Visualize the best-ranked docking pose of the protein-ligand complex using molecular

visualization software (e.g., PyMOL, Discovery Studio).

Analyze the intermolecular interactions, such as hydrogen bonds, hydrophobic

interactions, and metal coordination, between OJT008 and the amino acid residues in the

active site of MtMetAP1c.[4]

Visualizations
Logical Workflow: Corroborating In Vitro and In Silico
Results
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In Vitro Analysis In Silico Study

Enzymatic Inhibition Assay
(IC₅₀ Determination)

OJT008 inhibits
metal-activated MtMetAP1c

(IC₅₀ = 11-40 µM)

Yields

Conclusion:
OJT008 is a potent inhibitor of MtMetAP1c,

validated by both experimental and
computational approaches.

Corroborates

Molecular Docking Simulation

OJT008 binds strongly
to MtMetAP1c active site

(Score = -6.52 to -7.01 Kcal/mol)

Predicts

Supports

Click to download full resolution via product page

Caption: Correlation between in vitro and in silico results.

Experimental Workflow: Molecular Docking Protocol
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Step 1: Preparation

Step 2: Docking

Step 3: Analysis
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Caption: In silico molecular docking workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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